5-Nitroso-8-hydroxyquinoline

• CAS No.: 3565-26-2
• Product Name: 5-Nitroso-8-hydroxyquinoline
• Molecular Formula: C9H6N2O2
• Molecular Weight: 174.16 g/mol
• IUPAC Name: 5-nitrosoquinolin-8-ol
• Standard InChI: InChI=1S/C9H6N2O2/c12-8-4-3-7(11-13)6-2-1-5-10-9(6)8/h1-5,12H
• Standard InChIKey: RZWRYPGAUIOOMK-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC(=C2N=C1)O)N=O
• Canonical SMILES: C1=CC2=C(C=CC(=C2N=C1)O)N=O
• Description: NSC3852(cas 3565-26-2)is a chemically unique HDAC inhibitor that harbors a different Zn2+ chelation motif compared to SAHA.
• Purity: >98%
• Solubility: 26.1 [ug/mL]
• Synonyms: 5-nitroso-8-quinolinol; NSC 3852; NSC-3852; NSC3852
• Reference: 1: Strobl JS, Seibert CW, Li Y, Nagarkatti R, Mitchell SM, Rosypal AC, Rathore D,; Lindsay DS. Inhibition of Toxoplasma gondii and Plasmodium falciparum infections ; in vitro by NSC3852, a redox active antiproliferative and tumor cell; differentiation agent. J Parasitol. 2009 Feb;95(1):215-23. doi:; 10.1645/GE-1608.1. PubMed PMID: 18837587.; ; ; 2: Martirosyan A, Leonard S, Shi X, Griffith B, Gannett P, Strobl J. Actions of a; histone deacetylase inhibitor NSC3852 (5-nitroso-8-quinolinol) link reactive; oxygen species to cell differentiation and apoptosis in MCF-7 human mammary tumor; cells. J Pharmacol Exp Ther. 2006 May;317(2):546-52. Epub 2006 Feb 23. PubMed; PMID: 16497787.
• PubChem Compound: 19103
• Last Modified: Nov 11 2021